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Compound of Interest

Compound Name: Dipropyl carbonate

Cat. No.: B009098 Get Quote

The safe and compliant disposal of chemical waste is a critical component of laboratory safety

and environmental stewardship. This guide provides detailed, step-by-step procedures for the

proper disposal of dipropyl carbonate, ensuring the safety of laboratory personnel and

adherence to regulatory standards. Dipropyl carbonate is a flammable liquid that requires

careful handling throughout its lifecycle, from use to final disposal.

Immediate Safety and Handling Protocols
Before handling dipropyl carbonate, it is essential to be familiar with its hazards and the

necessary safety precautions. The compound is a flammable liquid and vapor.[1][2][3] It may

cause skin irritation, serious eye irritation, and respiratory irritation.[1][3][4] Ingestion, skin

contact, or inhalation can be harmful.[3][4]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[1][4][5]

Skin Protection: Use chemical-resistant gloves (inspect before use) and wear protective

clothing.[1][4] After handling, wash hands thoroughly.[1][5]

Respiratory Protection: Work in a well-ventilated area.[1][5] If ventilation is inadequate, use

respirators and components tested and approved under appropriate government standards

such as NIOSH (US) or CEN (EU).[1]
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Safe Handling Practices:

Keep the chemical away from heat, sparks, open flames, and hot surfaces.[1][4][5]

Use non-sparking tools and take precautionary measures against static discharge.[5][6]

Ensure all equipment, including containers and receiving equipment, is properly grounded.[5]

Store containers tightly closed in a cool, dry, and well-ventilated place.[1][4]

Chemical and Safety Data Summary
For quick reference, the following table summarizes key quantitative data for dipropyl
carbonate.

Property Value Citation(s)

CAS Number 623-96-1 [2][5]

Molecular Formula C7H14O3 [3][5]

Molecular Weight 146.18 g/mol [2][3][5]

Appearance Flammable liquid and vapor [1][3]

Boiling Point 167-168 °C [2]

Density 0.944 g/mL at 25 °C [2]

Flash Point 55 °C (131 °F) - closed cup [2][4]

UN Number 3272 [1][4]

Hazard Class 3 [4]

Packing Group III [4]

Hazard Statements
H226, H315, H319, H335,

H302+H312+H332
[1][2][3]
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Standard Operating Procedure for Dipropyl
Carbonate Disposal
This protocol outlines the necessary steps for the safe disposal of dipropyl carbonate waste in

a laboratory setting. Adherence to these steps is crucial for regulatory compliance and

environmental protection.

Step 1: Waste Identification and Segregation

Characterize the Waste: Determine if the dipropyl carbonate waste is contaminated with

other substances.

Segregate: Do not mix dipropyl carbonate waste with other waste streams, especially

incompatible materials like strong oxidizing agents.[5] Keep it in its original or a properly

labeled container.[1][6] Federal and state regulations govern hazardous waste from its

creation to its disposal, a system often called "cradle-to-grave".[7][8]

Step 2: Containerization and Labeling

Select Appropriate Container: Use a container that is in good condition, not leaking, and

compatible with dipropyl carbonate.

Label Clearly: The container must be clearly labeled as "Hazardous Waste" and should

identify the contents (i.e., "Dipropyl Carbonate"). The label should also include the date

accumulation started and any associated hazards (e.g., "Flammable").

Step 3: Storage

Designated Storage Area: Store the sealed waste container in a designated, well-ventilated

hazardous waste accumulation area.

Prevent Spills: Ensure containers are kept upright to prevent leakage.[1]

Follow Regulations: Adhere to storage time limits for hazardous waste as defined by

regulations from the EPA and local authorities.[9]

Step 4: Arrange for Professional Disposal
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Licensed Disposal Company: The disposal of dipropyl carbonate must be handled by a

licensed hazardous waste disposal company.[1]

Documentation: Ensure all required documentation, such as waste manifests, is completed

accurately for the disposal vendor.

Final Disposal: The waste must be transported to and disposed of at an approved and

permitted waste disposal plant or facility.[5][6][10]

Emergency Protocol: Spill Management
In the event of a dipropyl carbonate spill, immediate and appropriate action is required to

mitigate risks.

Step 1: Evacuate and Secure the Area

Remove all sources of ignition from the spill area.[1][5]

Evacuate non-essential personnel to a safe location.[1][5]

Ensure the area is adequately ventilated.[1][5]

Step 2: Contain the Spill

Prevent the spill from spreading or entering drains.[1][5]

Use a non-combustible absorbent material to contain the spill.[1]

Step 3: Clean-Up and Decontamination

Small Spills: Cover the spill with an inert absorbent material such as dry lime, soda ash,

sand, or vermiculite.[1][4][5]

Collection: Carefully scoop or pick up the absorbed material and place it into a properly

labeled, closed container for disposal.[4][5]

Decontaminate: Wash the spill site after the material has been completely picked up.[4]
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Step 4: First Aid

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes and consult a

physician.[1][4]

Skin Contact: Wash off immediately with soap and plenty of water.[1][4][5]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.[4][5]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and consult a physician.[1]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of dipropyl carbonate.
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Start:
Dipropyl Carbonate Waste Generated

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Always

Step 2: Characterize & Segregate Waste
Is it mixed with other chemicals?

Step 3: Containerize & Label
Use compatible, sealed container.

Label 'Hazardous Waste'

Step 4: Store Safely
Designated, ventilated area.

Adhere to accumulation time limits.

Step 5: Arrange Professional Disposal
Contact licensed waste vendor.

Emergency:
Spill Occurs

Potential Event

End:
Waste Manifested & Removed

Execute Spill Protocol:
1. Evacuate & Secure

2. Contain with Absorbent
3. Clean & Decontaminate

Activate

Collect spill waste

Click to download full resolution via product page

Caption: Workflow for the safe disposal of dipropyl carbonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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